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Compound of Interest

Compound Name: 1-(4-Methyloxazol-2-yl)ethanone

Cat. No.: B1590437 Get Quote

1-(4-Methyloxazol-2-yl)ethanone is a heterocyclic ketone that serves as a crucial intermediate

in organic synthesis.[1] Its molecular structure, featuring a 4-methyloxazole ring coupled with

an acetyl group, makes it a valuable precursor for the synthesis of more complex molecules.

This compound is particularly significant in the fields of medicinal chemistry and agrochemical

development.[1] It is a key building block for active pharmaceutical ingredients (APIs) targeting

a range of diseases and is also utilized in the creation of pesticides and herbicides.[1] The

imidazole and oxazole moieties, in general, are of significant interest in pharmaceutical

research due to their wide spectrum of biological activities. The targeted synthesis of

derivatives like 1-(4-Methyloxazol-2-yl)ethanone is vital for structure-activity relationship

(SAR) studies in drug discovery.[2][3][4][5]

This guide aims to provide an in-depth understanding of the safety and handling considerations

necessary for the proficient and safe use of this compound in a laboratory setting.

Hazard Identification and Classification
A thorough understanding of the potential hazards associated with a chemical is the foundation

of safe laboratory practice. 1-(4-Methyloxazol-2-yl)ethanone is classified under the Globally

Harmonized System of Classification and Labelling of Chemicals (GHS) and presents several

health hazards.[6][7][8][9][10]

GHS Classification
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The GHS classification for 1-(4-Methyloxazol-2-yl)ethanone indicates that it is harmful and an

irritant.[6][11] The primary hazards are summarized in the table below.

Hazard Class Category Pictogram Signal Word
Hazard
Statement

Acute toxicity,

Oral
Category 4

GHS07

(Exclamation

Mark)

Warning

H302: Harmful if

swallowed.[6][11]

[12]

Skin

corrosion/irritatio

n

Category 2

GHS07

(Exclamation

Mark)

Warning

H315: Causes

skin irritation.[6]

[11][12]

Serious eye

damage/eye

irritation

Category 2A

GHS07

(Exclamation

Mark)

Warning

H319: Causes

serious eye

irritation.[6][11]

[12]

Specific target

organ toxicity —

single exposure

Category 3

GHS07

(Exclamation

Mark)

Warning

H335: May

cause respiratory

irritation.[6][11]

[12]

It is imperative to recognize that even chemicals with a "Warning" signal word can cause

significant harm if not handled correctly. The GHS pictograms and statements provide a clear

and immediate visual reference for the potential hazards.[7][8][13]

Toxicological Profile
The toxicological properties of 1-(4-Methyloxazol-2-yl)ethanone have not been fully

investigated.[14] However, based on its classification, exposure can lead to the following

adverse effects:

Ingestion: Harmful if swallowed, potentially causing nausea, vomiting, and gastrointestinal

irritation.[6][11]
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Skin Contact: Causes skin irritation, which may manifest as redness, itching, and

inflammation.[6][11]

Eye Contact: Causes serious eye irritation, with symptoms including pain, tearing, and

redness. Prolonged contact could lead to more severe eye damage.[6][11]

Inhalation: May cause respiratory tract irritation, leading to coughing, sneezing, and

shortness of breath.[6][11]

Given the potential for these health effects, strict adherence to prescribed safety protocols is

essential.

Exposure Controls and Personal Protection
Controlling exposure to 1-(4-Methyloxazol-2-yl)ethanone is paramount for ensuring personnel

safety. This is achieved through a combination of engineering controls, administrative controls,

and the use of appropriate Personal Protective Equipment (PPE).

Engineering Controls
Ventilation: All handling of 1-(4-Methyloxazol-2-yl)ethanone should be conducted in a well-

ventilated area. For procedures that may generate dust or vapors, a chemical fume hood is

mandatory.[15]

Safety Equipment: A safety shower and eyewash station must be readily accessible in the

immediate vicinity of where the compound is being handled.[16]

Personal Protective Equipment (PPE)
The selection of PPE should be based on a thorough risk assessment of the specific

procedures being performed. The following PPE is mandatory when handling 1-(4-
Methyloxazol-2-yl)ethanone:

Eye and Face Protection: Chemical safety goggles or a face shield are required to protect

against splashes and airborne particles.[15][16]

Skin Protection:
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Gloves: Wear compatible, chemical-resistant gloves.[16] Nitrile or neoprene gloves are

generally suitable, but it is crucial to consult the glove manufacturer's compatibility chart.

Lab Coat: A flame-resistant lab coat should be worn at all times to protect against skin

contact.[15]

Respiratory Protection: If working outside of a fume hood or if there is a risk of generating

dust or aerosols, a NIOSH-approved respirator is necessary.[16]

Caption: Required PPE for handling 1-(4-Methyloxazol-2-yl)ethanone.

Safe Handling and Storage Protocols
Proper handling and storage are critical to maintaining the integrity of 1-(4-Methyloxazol-2-
yl)ethanone and preventing accidental exposure.

Handling Procedures
Avoid contact with skin, eyes, and clothing.[16]

Do not breathe dust or vapors.[15]

Use only in a chemical fume hood.[15]

Wash hands thoroughly after handling.[16]

Do not eat, drink, or smoke in the laboratory.[15]

Take precautionary measures against static discharges.[14]

Storage Conditions
Store in a tightly closed container.[1][16]

Keep in a dry, cool, and well-ventilated place.[1][15] Recommended storage temperatures

are room temperature or 4°C.[1][6][11]

Store away from incompatible materials such as strong oxidizing agents and strong bases.

[14]
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Store in a locked-up area.[12]

Emergency Procedures
In the event of an accidental exposure or spill, immediate and appropriate action is crucial to

mitigate harm.

First-Aid Measures
After Inhalation: Move the person to fresh air. If not breathing, give artificial respiration.

Consult a physician.[16][17]

After Skin Contact: Take off immediately all contaminated clothing. Rinse skin with plenty of

water. Consult a physician.[12][15][17]

After Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses,

if present and easy to do. Continue rinsing. Immediately call a POISON CENTER or doctor.

[12][15]

After Ingestion: If swallowed, rinse mouth with water (only if the person is conscious). Do

NOT induce vomiting. Call a physician immediately.[12][15][16]

Accidental Release Measures
Personal Precautions: Wear appropriate personal protective equipment, including a

respirator, chemical safety goggles, and heavy rubber gloves. Evacuate personnel to a safe

area.[16]

Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the

product enter drains.[14]

Methods for Cleaning Up: Sweep up the material, place it in a bag, and hold for waste

disposal. Avoid raising dust. Ventilate the area and wash the spill site after material pickup is

complete.[16]
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Inhalation Move to fresh air.
Seek medical attention.

Skin Contact Remove contaminated clothing.
Rinse with water.

Eye Contact Rinse with water for 15 mins.
Seek immediate medical attention.

Ingestion
Rinse mouth.

Do NOT induce vomiting.
Seek medical attention.

{Spill or Release | 1. Evacuate area.
2. Wear full PPE.

3. Contain and clean up.
4. Dispose of as hazardous waste.}

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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